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Compound of Interest

Compound Name: 5-Bromo-2-ethylaniline

Cat. No.: B1292103

An In-depth Technical Guide to the Physicochemical Properties of 5-Bromo-2-ethylaniline

This guide provides a comprehensive overview of the physical, chemical, and safety
characteristics of 5-Bromo-2-ethylaniline (CAS: 14922-91-9), a key halogenated aniline
derivative. Designed for researchers, medicinal chemists, and process development scientists,
this document synthesizes critical data with practical insights to support its effective use in
advanced chemical synthesis.

Core ldentification and Structural Elucidation

5-Bromo-2-ethylaniline is an aromatic amine whose structure is characterized by an aniline
core substituted with an ethyl group at the 2-position and a bromine atom at the 5-position.[1]
This specific arrangement of an electron-donating group (ethyl) and an electron-withdrawing,
yet sterically significant, halogen (bromine) imparts a unique reactivity profile, making it a
valuable intermediate in the synthesis of complex organic molecules, particularly within the
pharmaceutical and agrochemical industries.[2][3]

The first step in utilizing any chemical intermediate is unequivocal identification. The structure
below is the definitive representation of 5-Bromo-2-ethylaniline.

Caption: 2D Chemical Structure of 5-Bromo-2-ethylaniline.
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Physicochemical Properties: A Comparative
Summary

For ease of reference and comparison, the core physical and chemical properties of 5-Bromo-
2-ethylaniline are summarized in the table below. These values are critical for designing
reaction conditions, purification strategies, and safe handling procedures.

Property Value Source(s)
CAS Number 14922-91-9 [4105161[7]
Molecular Formula CsH10BrN [11[4]5][6]
Molecular Weight 200.08 g/mol [111416171
Appearance Light yellow liquid [8]

Purity Typically 297% 41071

2-8°C recommended for long-
Storage Temperature [9]
term storage

LSDOCARYQOKKKP-
InChl Key [1119]
UHFFFAOYSA-N

SMILES CCC1=C(C=C(C=C1)Br)N [1]16]

In-Depth Analytical Characterization

The identity and purity of 5-Bromo-2-ethylaniline must be confirmed using standard analytical
techniques before its use in any synthesis. Spectroscopic data provides an unassailable
fingerprint of the molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules.
For 5-Bromo-2-ethylaniline, both *H NMR and 3C NMR spectra provide characteristic signals
that confirm the arrangement of protons and carbon atoms. While specific spectral data is
available from suppliers, the expected regions for proton signals would include aromatic
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protons, the ethyl group’'s methylene (-CHz2) and methyl (-CHs) protons, and the amine (-NHz)
protons.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern. The
presence of bromine is readily identified by a characteristic isotopic pattern (**Br and 8!Br in
~1:1 ratio), resulting in two molecular ion peaks (M and M+2) of nearly equal intensity. This
provides definitive evidence of a monobrominated compound.

Workflow for Physicochemical Characterization

The logical flow for confirming the identity and purity of an incoming sample of an intermediate
like 5-Bromo-2-ethylaniline is crucial for quality control in a research and development setting.
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Caption: Standard workflow for the quality control and characterization of chemical
intermediates.

Safety, Handling, and Storage

As with all aniline derivatives, particularly halogenated ones, 5-Bromo-2-ethylaniline must be
handled with appropriate caution. The compound is classified as harmful and an irritant.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1292103?utm_src=pdf-body-img
https://www.benchchem.com/product/b1292103?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory
Check Availability & Pricing

Hazard Identification

o Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[10]
o Skin Irritation: Causes skin irritation.[10]
o Eye Irritation: Causes serious eye irritation.[10]

o Respiratory Irritation: May cause respiratory irritation.[10]

Recommended Handling Protocol

A self-validating system of protocols ensures operator safety and experimental integrity.

e Engineering Controls: All handling of 5-Bromo-2-ethylaniline, including weighing and
transfers, must be conducted within a certified chemical fume hood to prevent inhalation of

vapors.[11]
o Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles and a face shield are mandatory.[12]

o Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile). Change gloves
immediately if contamination occurs.[13]

o Body Protection: A lab coat and, if handling larger quantities, a chemical-resistant apron
should be worn.[13]

o Emergency Procedures: Ensure that an eyewash station and safety shower are immediately
accessible and have been recently tested.[11] In case of exposure, rinse the affected area
with copious amounts of water and seek immediate medical attention.[14]

» Spill Management: In the event of a spill, evacuate the area. Use an inert absorbent material
to contain the spill. Do not allow the material to enter drains.[13]

Storage and Stability

» Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[13][14]

Long-term storage at 2-8°C is recommended.[9]
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e Incompatibilities: Keep away from strong oxidizing agents and acids.[11]

o Atmosphere: For optimal stability and to prevent degradation, it is advisable to store the
compound under an inert atmosphere (e.g., nitrogen or argon).

Applications in Synthesis

5-Bromo-2-ethylaniline is not typically an end-product but rather a versatile building block. Its
functional groups—the amine and the bromo-substituted aromatic ring—are reactive sites for a
variety of chemical transformations. It serves as a key precursor in the synthesis of more
complex molecules, finding utility in:

e Pharmaceuticals: As a crucial intermediate for active pharmaceutical ingredients (APIS).
Halogenated anilines are common starting materials in the development of oncology and
anti-inflammatory agents.[2][3]

o Agrochemicals: Used in the synthesis of novel pesticides and herbicides.[2]

» Material Science: Employed in the creation of specialty organic compounds and polymers.
[15]

The strategic placement of the bromo and ethyl groups allows for regioselective reactions,
providing chemists with precise control over the construction of the target molecular
architecture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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